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Compound of Interest

Compound Name: Etidocaine Hydrochloride

Cat. No.: B123312 Get Quote

Technical Support Center: Etidocaine
Hydrochloride Powder
This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the proper storage, handling, and use of Etidocaine
hydrochloride powder in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Etidocaine hydrochloride and what are its key properties? A1: Etidocaine
hydrochloride is an amide-type local anesthetic known for its rapid onset and long duration of

action.[1][2] It functions by blocking nerve impulses through the reversible inhibition of sodium

ion channels in neuronal membranes.[3][4] It is supplied as a white to off-white crystalline

powder.[3][5][6]

Q2: What are the recommended storage conditions for Etidocaine hydrochloride powder?

A2: To ensure its stability and integrity, the powder should be stored in a tightly sealed

container in a cool, well-ventilated area, protected from direct sunlight and sources of ignition.

[7] For long-term storage, specific temperature conditions are recommended. Please refer to

the storage data table below for details.

Q3: How long is Etidocaine hydrochloride powder stable? A3: The stability of the powder

depends on the storage temperature. When stored at -20°C, it can be stable for up to 3 years.
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[8][9] Storing it at 4°C is viable for up to 2 years.[9]

Q4: What personal protective equipment (PPE) should be worn when handling Etidocaine
hydrochloride powder? A4: When handling the powder, it is essential to use appropriate PPE

to minimize exposure. This includes:

Eye Protection: Safety goggles with side-shields compliant with European Standard EN166

or OSHA 29 CFR 1910.133.[5][7]

Hand Protection: Protective gloves.[7]

Body Protection: An impervious lab coat or clothing to prevent skin contact.[7]

Respiratory Protection: In cases of inadequate ventilation or potential for aerosol formation, a

NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[5][7]

Q5: What are the primary hazards associated with Etidocaine hydrochloride? A5: Etidocaine
hydrochloride is classified as harmful if swallowed (H302).[7] It can cause skin and eye

irritation and may lead to respiratory irritation.[10] It is also very toxic to aquatic life with long-

lasting effects (H410), so it must be disposed of properly to avoid environmental contamination.

[7]

Q6: What materials are incompatible with Etidocaine hydrochloride? A6: To prevent

hazardous reactions, avoid contact with strong oxidizing agents, strong acids/alkalis, and

strong reducing agents.[5][7][10]

Data Presentation
Table 1: Physicochemical Properties of Etidocaine
Hydrochloride
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Property Value

CAS Number 36637-19-1[7][9]

Molecular Formula C₁₇H₂₉ClN₂O[4][9]

Molecular Weight 312.88 g/mol [7][9]

Appearance White to pale cream crystalline powder[5][6]

Melting Point 198-205 °C[6]

Table 2: Recommended Storage Conditions and Stability
Form

Storage
Temperature

Shelf Life Notes

Powder -20°C 3 years[8][9]
Recommended for

long-term storage.

4°C 2 years[9]

Suitable for

intermediate-term

storage.

Solution in Solvent -80°C 6 months - 1 year[8][9]
Aliquot to prevent

freeze-thaw cycles.[9]

-20°C 1 month[9][11]
Suitable for short-term

stock solution storage.

4°C Up to 1 week[8]

Prepare fresh weekly;

prolonged storage can

lead to loss of

efficacy.[8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Etidocaine
Hydrochloride Stock Solution in DMSO
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Objective: To prepare a 10 mM stock solution of Etidocaine hydrochloride for use in in vitro

experiments.

Materials:

Etidocaine hydrochloride powder (MW: 312.88 g/mol )

Anhydrous/newly opened Dimethyl sulfoxide (DMSO)[9]

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Methodology:

Calculation: Determine the mass of Etidocaine hydrochloride powder required. For 1 mL of

a 10 mM solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 312.88 g/mol * (1000 mg / 1 g) = 3.1288

mg

Weighing: Accurately weigh 3.13 mg of Etidocaine hydrochloride powder and place it into

a sterile vial.

Dissolution:

Add 1 mL of anhydrous DMSO to the vial.[9]

Vortex the mixture thoroughly for 1-2 minutes.

Sonication: If the powder is not fully dissolved, place the vial in an ultrasonic water bath.

Sonicate the solution until it becomes clear.[8][9] Note that hygroscopic DMSO can

negatively impact solubility, so using a fresh, unopened container is critical.[9]
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Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[9]

For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term storage

(up to 1 month), -20°C is sufficient.[9][11]
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Workflow: Etidocaine Hydrochloride Stock Solution Preparation

Preparation

Dissolution

Storage

Start: Required Stock
Concentration & Volume

1. Calculate Mass
of Etidocaine HCl

2. Weigh Powder
Accurately

3. Add Anhydrous DMSO
to Powder

4. Vortex Thoroughly

Is Solution Clear?

5. Sonicate Until
Solution is Clear

No

6. Aliquot into
Single-Use Tubes

Yes

7. Store at -20°C or -80°C

End: Ready for
Experimental Use

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting: Poor Solubility of Etidocaine HCl Powder

Issue: Powder Not
Fully Dissolving

Are you using
newly opened DMSO?
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Action: Use a fresh,
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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